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Compound of Interest

Compound Name: 2-Benzofuraneacetic acid
Cat. No.: B7902921
Get Quote
\ J

Executive Summary

2-Benzofuranacetic acid (also known as 1-benzofuran-2-ylacetic acid) is a critical heterocyclic
building block in medicinal chemistry. It serves as a pharmacophore scaffold for developing
anti-arrhythmic, anti-tumor, and anti-microbial agents. While standard Safety Data Sheets
(SDS) provide regulatory compliance data, this guide synthesizes that information into
actionable laboratory protocols, ensuring researchers can handle this compound with both
safety and scientific rigor.

Key Safety Insight: As an irritant to the respiratory tract and eyes, this compound requires strict
engineering controls (fume hoods) during weighing and synthesis. Its structural integrity is best
preserved under refrigerated conditions (2—8°C) to prevent potential decarboxylation or
oxidation over time.

Chemical Identity & Physical Properties

Understanding the physicochemical properties is the first step in designing self-validating
experiments. The following data consolidates parameters from major suppliers (Sigma-Aldrich,
Ambeed).
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Property Data Relevance to Protocol

Unique identifier for

CAS Number 62119-70-4 , _
inventory/SDS retrieval.
Formula C10HsO3 Stoichiometric calculations.
] Critical for molarity
Molecular Weight 176.17 g/mol )
calculations.
) ) ) Discoloration (yellowing)
Appearance White to off-white solid o _
indicates degradation.
] ] Purity verification via capillary
Melting Point 96—-99°C (approx.) } )
melting point.
N Compatible with standard
Solubility DMSO, Methanol, DCM ] )
organic synthesis solvents.
) Acidic; requires base (e.g.,
pKa ~3.8 (Predicted)

DIPEA) in coupling reactions.

Hazard Identification & Risk Management (The SDS
Core)

This section translates GHS classifications into practical risk management strategies.

GHS Classification (29 CFR 1910.1200 / EU CLP)
 Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2]

STOT - Single Exposure: Category 3 (Respiratory System) (H335)[2]

Critical PPE & Engineering Controls
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e Respiratory: Do not handle on an open bench. Weighing must occur inside a certified
chemical fume hood. If dust formation is unavoidable outside a hood, use a NIOSH-
approved N95 or P100 respirator.

e Ocular: Chemical splash goggles are mandatory. Safety glasses are insufficient due to the
risk of fine dust entering the eye and causing severe irritation (H319).

o Dermal: Nitrile gloves (minimum thickness 0.11 mm) provide adequate splash protection.

Emergency Response Logic

The following diagram outlines the immediate decision logic for exposure incidents, ensuring
rapid mitigation of H315/H319 hazards.

Exposure Incident

Identify Exposure Type

Skin Contact Inhalation
(H315) (H335)

Eye Contact
(H319)

Flush with water
for 15+ mins
(Lift eyelids)

Wash with soap & water Move to fresh air
Remove contam. clothing Support breathing

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 1: Emergency response decision tree based on GHS hazard classifications for 2-
Benzofuranacetic acid.
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Handling, Storage & Stability Protocol

Proper storage is not just a safety requirement but a scientific necessity to maintain reagent
integrity for reproducible results.

o Storage Conditions:

o Temperature: Store at 2—8°C (Refrigerated). While stable at room temperature for short
periods, long-term storage in the cold prevents slow decarboxylation common to arylacetic
acids.

o Environment: Keep under an inert atmosphere (Argon or Nitrogen) if possible, or ensuring
the container is tightly sealed to prevent moisture absorption (hygroscopic potential).

o Stability Indicators:

o Self-Validation: Before use, inspect the solid. If it has turned yellow or brown, check purity
via LC-MS or NMR. A distinct "vinegar-like" smell may indicate hydrolysis or degradation.

Strategic Application in Drug Discovery

2-Benzofuranacetic acid is a versatile intermediate. Its carboxylic acid moiety allows for facile
diversification, making it ideal for Fragment-Based Drug Discovery (FBDD).

» Pharmacophore Utility: The benzofuran ring mimics the indole structure found in tryptophan
but with altered hydrogen-bonding properties (H-bond acceptor only). This is useful for
targeting G-protein-coupled receptors (GPCRs) and kinases.

» Key Reactions:

o Amidation: Coupling with amines to form benzofuran-acetamides (common in H3 receptor
antagonists).

o Reduction: Conversion to 2-(benzofuran-2-yl)ethanol.

o Esterification: Protection of the acid for further ring substitutions.
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Experimental Protocol: Standardized Amide
Coupling

This protocol demonstrates the safe and effective use of 2-Benzofuranacetic acid in a drug
discovery workflow, specifically an amide coupling using HATU. This method is chosen for its
high yield and mild conditions, minimizing safety risks associated with acid chlorides.

Objective: Synthesize N-benzyl-2-(benzofuran-2-yl)acetamide.

Reagents & Equipment

e Substrate: 2-Benzofuranacetic acid (1.0 eq)

Amine: Benzylamine (1.1 eq)

Coupling Agent: HATU (1.2 eq)

Base: DIPEA (Diisopropylethylamine) (3.0 eq)

Solvent: Anhydrous DMF or DCM (0.1 M concentration)

Step-by-Step Workflow

o Preparation (Safety First):

o Don PPE (Gloves, Goggles, Lab Coat).

o Set up a 25 mL round-bottom flask with a magnetic stir bar inside a fume hood.
 Activation:

o Dissolve 2-Benzofuranacetic acid (176 mg, 1.0 mmol) in DMF (10 mL).

o Add HATU (456 mg, 1.2 mmol) and DIPEA (0.52 mL, 3.0 mmol).

o Observation: The solution may turn slightly yellow (activation of the acid). Stir for 10
minutes at Room Temperature (RT).

e Coupling:
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o Add Benzylamine (1.1 mmol) dropwise.
o Stir at RT for 2—-4 hours.

o Monitoring: Check progress via TLC (System: 50% EtOAc/Hexanes) or LC-MS. Look for
the disappearance of the acid peak (MW 176) and appearance of the product (MW ~265).

o Work-up (Risk Mitigation):
o Dilute reaction with Ethyl Acetate (30 mL).

o Wash with 1M HCI (removes unreacted amine/DIPEA), then Sat. NaHCOs (removes
unreacted acid), then Brine.

o Safety Note: Acid/Base washes can generate gas/heat. Vent separatory funnel frequently.
e Isolation:

o Dry organic layer over MgSOea, filter, and concentrate in vacuo.

Experimental Logic Diagram

The following flow illustrates the critical control points in the synthesis to ensure safety and
purity.

Weighing & Prep Dissolve Acid Activation + Amine Amine Addition t=2h Complete Extraction Dry & Conc. Pure Amide
(Fume Hood Required) (HATU/DIPEA) (Reaction) g lgl (Acid/Base Wash) Target
Incomplete

Click to download full resolution via product page

Figure 2: Synthetic workflow for amide coupling of 2-Benzofuranacetic acid, highlighting safety
control points.

Regulatory & Compliance Status

For researchers moving from discovery to scale-up, understanding the regulatory landscape is
vital.
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e TSCA (USA): Not listed on the public inventory. Strictly for Research & Development (R&D)
use only under the supervision of a technically qualified individual (40 CFR 720.36).

 REACH (Europe): Generally not pre-registered for high volume. Treat as a novel substance.

o Disposal: Dispose of as hazardous chemical waste (Category: Organic Acid). Do not pour
down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7902921/docs#2-benzofuranacetic-acid-technical-
safety-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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